2-Propyl-4,5-dihydrothiazole
Overview
Description
2-Propyl-4,5-dihydrothiazole is a sulfur-containing heterocyclic organic compound . Its molecular formula is C6H11NS and it has a molecular weight of 129.23 g/mol .
Synthesis Analysis
The synthesis of 2-Propyl-4,5-dihydrothiazole and similar compounds often involves the interaction of isothiocyanates with other compounds . For instance, the interaction of 1,2-dibromo-3-isothiocyanatopropane with some pyrazoles resulted in a one-step and rather mild method for the preparation of the corresponding 1,3-thiazoline bromomethyl derivatives .Molecular Structure Analysis
The molecular structure of 2-Propyl-4,5-dihydrothiazole consists of a five-membered ring containing nitrogen and sulfur atoms . The structure of this compound was confirmed by X-ray diffraction investigation .Chemical Reactions Analysis
Thiazole rings, such as the one in 2-Propyl-4,5-dihydrothiazole, have many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place . The condensation of 4-bromomethyl coumarin with 4,5-dihydrothiazole-2-thiol in anhydrous K2CO3 using absolute ethanol as a solvent afforded the final products .Physical And Chemical Properties Analysis
2-Propyl-4,5-dihydrothiazole has a molecular weight of 129.23 g/mol . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available literature.Scientific Research Applications
Pharmaceutical and Biological Activities
Thiazoles and their derivatives have been found to possess a wide range of pharmaceutical and biological activities . These include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . The compounds containing thiazole moieties are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin .
Agrochemical Applications
Thiazoles are used in different fields such as agrochemicals . They are used in the synthesis of pesticides and herbicides, contributing to the protection of crops from pests and diseases .
Industrial Applications
In the industrial field, thiazoles are used as photographic sensitizers . They play a crucial role in the photographic process, increasing the sensitivity of photographic films, papers, or plates .
Antioxidant Properties
Some thiazole derivatives have been synthesized and screened for their in vitro antioxidant properties . The IC50 values revealed that some of the synthesized compounds were showing potent antioxidant activity .
Synthesis of Heterocyclic Scaffolds
Thiazole-based heterocyclic scaffolds such as monocyclic or bicyclic systems are synthesized and their biological activities studies are presented . Modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is described .
Synthesis of Dihydrothiazoles
2-Propyl-4,5-dihydrothiazole was synthesized according to the general procedure for the synthesis of thiazolines . This synthesis process contributes to the production of dihydrothiazoles, which are used in various applications in the field of chemistry .
Future Directions
Thiazole-bearing compounds like 2-Propyl-4,5-dihydrothiazole have been the focus of medicinal chemists in order to develop novel therapeutic agents for a variety of pathological conditions . The current research may draw the attention of medicinal chemists to find new leads, which may later be translated into new drugs .
properties
IUPAC Name |
2-propyl-4,5-dihydro-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NS/c1-2-3-6-7-4-5-8-6/h2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOHLKSYCRUXPJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NCCS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70177758 |
Source
|
| Record name | Thiazole, 4,5-dihydro-2-propyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70177758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propyl-4,5-dihydrothiazole | |
CAS RN |
23185-09-3 |
Source
|
| Record name | Thiazole, 4,5-dihydro-2-propyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023185093 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Thiazole, 4,5-dihydro-2-propyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70177758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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